N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(2-pyrrolidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C21H20ClN3O2/c22-16-7-9-17(10-8-16)23-20(26)14-27-18-5-3-4-15-6-11-19(24-21(15)18)25-12-1-2-13-25/h3-11H,1-2,12-14H2,(H,23,26)
• InChI Key: QVHRKRKXIYERQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=C(C=C4)Cl)C=C2
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide, also known as 4-chloro-N-(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide, is a novel synthetic compound with a wide range of applications in scientific research. It is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE) and has been studied extensively in the fields of neuroscience, biochemistry, and pharmacology. This compound has been found to have a variety of effects on the nervous system, including the inhibition of memory formation and the modulation of neurotransmitter release. In addition, 4-chloro-N-(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide has been shown to have potential therapeutic applications, including the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders.

Mechanism of Action

N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE). The compound binds to the active site of AChE and blocks its catalytic activity, resulting in the inhibition of acetylcholine hydrolysis. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, resulting in an increased synaptic transmission.
Biochemical and Physiological Effects
The inhibition of AChE by N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide has been found to have a variety of biochemical and physiological effects. The compound has been found to modulate the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are involved in various brain functions. In addition, the compound has been found to inhibit the formation of memories and to reduce anxiety and depression-like behaviors.

Advantages and Limitations for Lab Experiments

The use of N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide in laboratory experiments has several advantages. The compound is highly potent and selective, and can be used to study the effects of AChE inhibition on the nervous system. In addition, the compound is relatively stable and can be stored for long periods of time. However, the compound is also toxic and must be handled with caution.

Future Directions

The potential applications of N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide are numerous and varied. Further research is needed to explore the therapeutic potential of this compound in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. In addition, further research is needed to explore the effects of AChE inhibition on the nervous system and to identify potential new targets for this compound. Finally, further research is needed to explore the potential of this compound as a tool to study the mechanism of action of other enzymes.

Synthesis Methods

N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide can be synthesized by a multistep route involving the reaction of 4-chlorobenzaldehyde with 2-pyrrolidin-1-ylquinoline-8-carboxylic acid, followed by a condensation reaction with ethyl acetate. The reaction is carried out in an aqueous medium with a catalytic amount of sodium hydroxide, and the product is obtained in high yields.

Scientific Research Applications

N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide has been extensively studied in scientific research and has been found to have a variety of applications. It has been used as a tool to study the mechanism of action of acetylcholinesterase (AChE) and its inhibition by this compound. In addition, the compound has been used to study the effects of AChE inhibition on the nervous system, including the modulation of neurotransmitter release and the inhibition of memory formation. In addition, N-(4-chlorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide(2-(2-pyrrolidin-1-ylquinolin-8-yl)ethyl)benzamide has been studied for its potential therapeutic applications, including the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders.